Cas no 1065185-66-1 (5-Bromo-4-fluoro-1H-indole-7-carboxylic acid)

• Product Name: 5-Bromo-4-fluoro-1H-indole-7-carboxylic acid
• CAS No: 1065185-66-1
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• CID: 4679193
• Update Time: 2023-08-15

5-Bromo-4-fluoro-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-fluoro-1H-indole-7-carboxylic acid
• KANFFWASQRUXHF-UHFFFAOYSA-N
• 5-Bromo-4-fluoro-1H-indole-7-carboxylic acid

• Inchi： 1S/C9H5BrFNO2/c10-6-3-5(9(13)14)8-4(7(6)11)1-2-12-8/h1-3,12H,(H,13,14)
• InChI Key： KANFFWASQRUXHF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2=C(C=1F)C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives